Cas no 1867-37-4 (Benzylmalononitrile)

Benzylmalononitrile structure
Product name:Benzylmalononitrile
Benzylmalononitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzylmalononitrile
- 2-benzylpropanedinitrile
- 2-benzylidene malononitrile
- 2-benzyl-malonitrile
- 2-benzylmalononitrile
- Benzyl-malonitril
- Benzyl-malonitril [German]
- Benzylmalonodinitrile
- Benzylpropanedinitrile
- BRN 2046120
- MALONONITRILE, BENZYL-
- Propanedinitrile, (phenylmethyl)-
- 4-09-00-03359 (Beilstein Handbook Reference)
- ODFHXXQVNHHDDG-UHFFFAOYSA-N
- DTXSID10171932
- AKOS006279863
- SCHEMBL4656441
- AMY37069
- 1867-37-4
-
- Inchi: InChI=1S/C10H8N2/c11-7-10(8-12)6-9-4-2-1-3-5-9/h1-5,10H,6H2
- InChI Key: ODFHXXQVNHHDDG-UHFFFAOYSA-N
- SMILES: C(C(C#N)C#N)C1C=CC=CC=1
Computed Properties
- Exact Mass: 156.06884
- Monoisotopic Mass: 156.068748
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.6
- XLogP3: 1.9
Experimental Properties
- Density: 1.096±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 92 ºC
- Boiling Point: 270.42°C (rough estimate)
- Flash Point: 167.2°C
- Refractive Index: 1.4820 (estimate)
- Solubility: Very slightly soluble (0.2 g/l) (25 º C),
- PSA: 47.58
- LogP: 1.89246
Benzylmalononitrile Related Literature
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Mohammad Bagher Teimouri,Zahra Mokhtare,Hamid Reza Khavasi Org. Biomol. Chem. 2021 19 2517
-
Yao Yao,Kexin Huang,Yi Liu,Tingting Luo,Ge Tian,Jiaxin Li,Song Zhang,Ganggang Chang,Xiaoyu Yang Inorg. Chem. Front. 2021 8 3463
-
Yuxiang Zhu,Yi Feng,Shuangling Chen,Meili Ding,Jianfeng Yao J. Mater. Chem. A 2020 8 25626
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5. Br?nsted exponents in the proton abstraction from derivatives of ethyl α-benzylacetoacetate, 3-benzylpentane-2,4-dione, and benzylmalononitrileRonald P. Bell,Stephen Grainger J. Chem. Soc. Perkin Trans. 2 1976 1367
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